Cas no 391926-43-5 (Isothiazole, 5-[2-[(2S)-oxiranylmethoxy]phenyl]-)

• Product Name: Isothiazole, 5-[2-[(2S)-oxiranylmethoxy]phenyl]-
• CAS No: 391926-43-5
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 1508622
• Update Time: 2024-08-24

Isothiazole, 5-[2-[(2S)-oxiranylmethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 5-[2-[(2S)-oxiranylmethoxy]phenyl]-
• Isothiazole, 5-[2-[(2S)-2-oxiranylmethoxy]phenyl]-

• Inchi： 1S/C12H11NO2S/c1-2-4-11(15-8-9-7-14-9)10(3-1)12-5-6-13-16-12/h1-6,9H,7-8H2/t9-/m0/s1
• InChI Key： JBZIZTFMUSZKQL-VIFPVBQESA-N
• SMILES： S1C(C2=CC=CC=C2OC[C@@H]2CO2)=CC=N1

Computed Properties

• Exact Mass: 233.05113

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 291.3±28.0 °C(Predicted)
• PSA: 34.65
• pka: 3.99±0.22(Predicted)